Cas no 362527-61-5 (Ethyl 3-bromo-4-cyanobenzoate)

Ethyl 3-bromo-4-cyanobenzoate (CAS: [insert if known]) is a versatile benzoate derivative featuring both bromo and cyano functional groups, making it a valuable intermediate in organic synthesis. The bromo substituent facilitates further functionalization via cross-coupling reactions (e.g., Suzuki or Heck reactions), while the electron-withdrawing cyano group enhances reactivity in nucleophilic substitutions or cyclizations. Its ethyl ester moiety offers stability and solubility in common organic solvents. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocycles or aromatic frameworks. High purity grades ensure consistent performance in demanding applications. Storage under inert conditions is recommended to maintain stability.
Ethyl 3-bromo-4-cyanobenzoate structure
Ethyl 3-bromo-4-cyanobenzoate structure
Product Name:Ethyl 3-bromo-4-cyanobenzoate
CAS No:362527-61-5
MF:C10H8BrNO2
MW:254.080021858215
MDL:MFCD13184275
CID:853759
Update Time:2025-06-06

Ethyl 3-bromo-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-Bromo-4-cyanobenzoate
    • Benzoic acid, 3-bromo-4-cyano-, ethyl ester
    • Ethyl3-bromo-4-cyanobenzoate
    • KSC216I1N
    • SVBBQSMUEOIQDZ-UHFFFAOYSA-N
    • ethyl 3-bromanyl-4-cyano-benzoate
    • TRA0003768
    • CM12470
    • FCH1380535
    • 3-bromo-4-cyanobenzoic acid ethyl ester
    • SY022570
    • AX8210581
    • AB0024486
    • ST24033193
    • S-
    • Ethyl 3-bromo-4-cyanobenzoate
    • MDL： MFCD13184275
    • Inchi： 1S/C10H8BrNO2/c1-2-14-10(13)7-3-4-8(6-12)9(11)5-7/h3-5H,2H2,1H3
    • InChI Key： SVBBQSMUEOIQDZ-UHFFFAOYSA-N
    • SMILES： BrC1=C(C#N)C=CC(C(=O)OCC)=C1

Computed Properties

  • Exact Mass: 252.97400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Topological Polar Surface Area: 50.1

Experimental Properties

  • Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),
  • PSA: 50.09000
  • LogP: 2.49748

Ethyl 3-bromo-4-cyanobenzoate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 3-bromo-4-cyanobenzoate Pricemore >>

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